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Compound of Interest

Compound Name: 4-(3-Formylphenyl)phenol

Cat. No.: B112415

Essential Safety and Handling Guide for 4-(3-
Formylphenyl)phenol

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 4-(3-Formylphenyl)phenol. The
following procedures are critical for ensuring laboratory safety and minimizing risks associated
with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

4-(3-Formylphenyl)phenol is classified with specific hazards that necessitate the use of
appropriate personal protective equipment. The primary hazards include skin irritation, serious
eye irritation, and respiratory tract irritation.[1] Due to its phenolic structure, it should be
handled with the same precautions as phenol, which is corrosive, toxic, and can be rapidly
absorbed through the skin.

Quantitative Data Summary
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Hazard Classification

GHS Hazard Statement

Required Personal
Protective Equipment
(PPE)

Skin Corrosion/Irritation

H315: Causes skin irritation[1]

Chemical-resistant gloves
(double-gloving with nitrile or
thicker neoprene/butyl rubber
gloves recommended), fully
buttoned lab coat, apron if

splash potential exists.[2][3][4]
[5]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation[1]

ANSI Z87.1-compliant safety
glasses or goggles; a face
shield is required when a

splash hazard is present.[6][7]

Specific Target Organ Toxicity

H335: May cause respiratory

irritation[1]

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[5][6] If
not in a fume hood, a

respirator may be necessary.

[8]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential when working with 4-(3-

Formylphenyl)phenol.

1. Preparation and Engineering Controls:

» Risk Assessment: Before beginning any work, perform a risk assessment specific to the

planned experiment.

e Fume Hood: All handling of 4-(3-Formylphenyl)phenol, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation
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exposure.[5][6]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are
accessible within a 10-second travel time and are located in the same room.[2][5][9]

Phenol First Aid Kit: A dedicated first aid kit for phenol exposure should be readily available.
This kit should contain polyethylene glycol (PEG 300 or PEG 400), gauze pads, and
appropriate gloves.[2][9]

Never Work Alone: Always have another person present and aware of the work being
conducted.[2]

. Donning Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves (double-gloving) or a single pair of thicker (8 mil)
nitrile or neoprene gloves.[3][4] For extended contact or handling of concentrations greater
than 70%, butyl rubber, Viton, or Silver Shield gloves are recommended.[2][4]

Eye/Face Protection: Wear safety goggles. If there is a risk of splashing, a face shield must
be worn in addition to goggles.[6][8]

Lab Coat: A fully buttoned, long-sleeved lab coat is mandatory. A chemical-resistant apron
should be worn over the lab coat if there is a significant splash potential.[5][6]

Footwear: Wear closed-toe shoes that are impervious to spills.[6]
. Handling and Experimental Protocol:
Weighing: Weigh the solid chemical inside the fume hood.

Solution Preparation: Prepare solutions within the fume hood. Add the solid to the solvent
slowly to avoid splashing.

Heating: Do not heat 4-(3-Formylphenyl)phenol in open or unvented containers. Phenolic
compounds can solidify at lower temperatures, and heating blocked systems can lead to
pressure buildup.[8]
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4.

Centrifugation: If centrifugation is necessary, use sealed safety cups to prevent aerosol
generation. Open the tubes inside a fume hood after centrifuging.[5]

Post-Experiment Decontamination:

Work Surfaces: Wipe down all work surfaces that may have come into contact with the
chemical using a soap and water solution.[7]

Equipment: Decontaminate all equipment used during the experiment according to standard
laboratory procedures for hazardous chemicals.

Emergency and Disposal Plan

1.

Spill Response:

Small Spills: For spills under 50 ml, absorb the material with sand, vermiculite, or other inert
absorbent material.[10] Place the absorbed material into a sealed, labeled container for
hazardous waste disposal. Do not use water to clean up spills, as it may spread the
contamination.[8]

Large Spills: Evacuate the immediate area and notify others. Alert your institution's
environmental health and safety (EHS) department or emergency response team.[7]

. First Aid Measures:

Skin Contact: This is a medical emergency. Rapid decontamination is critical.[2]

[¢]

Immediately remove all contaminated clothing, including shoes and watches.[6][9]

o Wipe the affected area with gauze pads soaked in polyethylene glycol (PEG 300 or 400)
for at least 15 minutes or until the odor of phenol is no longer detectable.[2][7][9]

o If PEG is not available, flush the area with a high-density drenching of water from a safety
shower for at least 15 minutes. Lesser amounts of water can dilute the phenol and
increase the area of exposure.[2][9]

o Seek immediate medical attention.[7]
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e Eye Contact:

o Immediately flush the eyes with copious amounts of water at an eyewash station for at
least 15 minutes, holding the eyelids open.[2][6]

o Remove contact lenses if present and easy to do.[1]
o Seek immediate medical attention.[6][7]
e Inhalation:
o Move the individual to fresh air.[2][11]
o Seek immediate medical attention.[2]
e Ingestion:
o Do NOT induce vomiting.[2]

o If the person is conscious, rinse their mouth with water and have them drink 4-8 ounces of
water or milk.[2]

o Seek immediate medical attention.[2]
3. Waste Disposal:

o Chemical Waste: All 4-(3-Formylphenyl)phenol waste, including unused product and
solutions, must be collected in a sealed, properly labeled hazardous waste container.[5][10]

o Contaminated Materials: Solid waste, such as contaminated gloves, paper towels, and
pipette tips, should be placed in a sealed, leak-tight container and disposed of as hazardous
waste.[12]

o Disposal Method: The preferred method for disposal is incineration at a licensed chemical
disposal facility.[10][12] Do not dispose of this chemical down the drain.[10]

Experimental Workflow Visualization
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The following diagram illustrates the standard workflow for handling 4-(3-
Formylphenyl)phenol, from initial preparation to final disposal, emphasizing critical safety
checkpoints.
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Safe Handling Workflow for 4-(3-Formylphenyl)phenol
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Caption: Workflow for safe handling of 4-(3-Formylphenyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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